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An in-depth technical guide on the Gibbs free energy of the aniline-water system is presented

below, intended for researchers, scientists, and drug development professionals.

Introduction
The aniline-water system is a classic example of a binary liquid mixture exhibiting partial

miscibility and an upper critical solution temperature (UCST). Aniline (C₆H₅NH₂) is a simple

aromatic amine with limited solubility in water at room temperature due to the hydrophobic

nature of its benzene ring, although the amino group can form hydrogen bonds.[1]

Understanding the thermodynamic principles, particularly the Gibbs free energy of mixing, that

govern its phase behavior is crucial for various applications, including chemical synthesis,

extraction processes, and the formulation of pharmaceuticals.

This guide provides a detailed examination of the thermodynamic properties of the aniline-

water system, focusing on the interplay between enthalpy and entropy of mixing that dictates

its phase diagram.

Thermodynamic Principles of Mixing
The spontaneity of mixing for two liquids is determined by the change in Gibbs free energy of

mixing (ΔG_mix). The fundamental relationship is given by the Gibbs-Helmholtz equation:

ΔG_mix = ΔH_mix - TΔS_mix

where:
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ΔG_mix is the Gibbs free energy of mixing. A negative value indicates spontaneous mixing

(a single homogeneous phase), while a positive value indicates non-spontaneity (phase

separation).

ΔH_mix is the enthalpy of mixing. It represents the heat absorbed or released during the

mixing process.

T is the absolute temperature in Kelvin.

ΔS_mix is the entropy of mixing. It represents the change in randomness or disorder of the

system upon mixing.

For ideal solutions, the enthalpy of mixing is zero (ΔH_mix = 0), and mixing is driven entirely by

the positive entropy of mixing (ΔS_mix > 0), resulting in a spontaneous process (ΔG_mix < 0)

at all temperatures and compositions.[2][3]

However, the aniline-water system deviates significantly from ideality. The mixing process

involves breaking the strong hydrogen bonds between water molecules and the dipole-dipole

interactions between aniline molecules to form weaker hydrogen bonds between aniline and

water. This results in a positive enthalpy of mixing (ΔH_mix > 0), meaning the process is

endothermic.[4][5]

At low temperatures, the large positive ΔH_mix term dominates, leading to a positive ΔG_mix

and thus, phase separation. As the temperature increases, the TΔS_mix term becomes more

significant. Eventually, it overcomes the positive enthalpy term, making ΔG_mix negative and

resulting in complete miscibility.[5] This transition point is known as the critical solution

temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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